6-MAPB (hydrochloride)
Overview
Description
6-APB is a phenethylamine designer drug which is analogous to the psychoactive amphetamine MDA. 6-MAPB is an analog of 6-APB that has a methyl group added to the amine. The physiological and toxicological properties of this compound are not known. This product is intended for forensic and research applications.
Scientific Research Applications
Metabolic and Pharmacokinetic Studies
- Metabolism and Detectability : 6-MAPB (hydrochloride) has been studied for its metabolic fate, mass spectral fragmentation, and detectability in urine. Researchers found significant metabolic activity involving cytochrome P450 isoenzymes, with the primary metabolites of 6-MAPB being 6-APB (N-demethyl metabolite) and 4-carboxymethyl-3-hydroxy methamphetamine. This study provides insights into the pharmacokinetics of 6-MAPB and its detection in biological samples (Welter et al., 2015).
Chemical Analysis and Differentiation
- Distinguishing Isomers : Techniques for differentiating 6-MAPB from its positional isomers, like 2-MAPB, have been developed. This includes methods such as gas chromatography/mass spectrometry (GC/MS) with MS/MS spectra, enhancing the accuracy of chemical analysis (Shevyrin & Shafran, 2017).
Applications in Materials Science
Photocatalytic Hydrogen Evolution : Studies have explored the use of MAPb-based perovskites, similar in structure to 6-MAPB, in photocatalytic applications. These studies highlight the potential of these materials in solar hydrogen production and other renewable energy technologies (Zhao et al., 2019).
Radiation Sensing : The use of MAPb perovskites, closely related to 6-MAPB compounds, in radiation sensing has been explored. This includes the development of techniques to evaluate the quality of single crystals for enhanced radiation detection capabilities (Charest et al., 2020).
Environmental Applications
- Biodegradation Studies : Research on MAPB-related compounds has been conducted in the context of biodegradation, particularly in the degradation of pollutants like PCB-77. This suggests potential environmental applications of 6-MAPB derivatives in remediation and waste treatment (Sandhu et al., 2022).
Properties
Molecular Formula |
C12H15NO · HCl |
|---|---|
Molecular Weight |
225.7 |
InChI |
InChI=1S/C12H15NO.ClH/c1-9(13-2)7-10-3-4-11-5-6-14-12(11)8-10;/h3-6,8-9,13H,7H2,1-2H3;1H |
InChI Key |
QQBAYGYSFQKWFD-UHFFFAOYSA-N |
SMILES |
CC(NC)CC1=CC(OC=C2)=C2C=C1.Cl |
Synonyms |
6-(2-Methylaminopropyl)Benzofuran |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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